Cas no 898646-16-7 (4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 898646-16-7
• MF: C₁₄H₂₃NO₃S
• MW: 285.402323007584
• CID: 6094321
• PubChem ID: 8721965
• Update Time: 2023-11-29

4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N,N,2-trimethyl-5-(propan-2-yl)benzene-1-sulfonamide
• 4-ethoxy-5-isopropyl-N,N,2-trimethylbenzenesulfonamide
• Benzenesulfonamide, 4-ethoxy-N,N,2-trimethyl-5-(1-methylethyl)-
• 4-ethoxy-N,N,2-trimethyl-5-propan-2-ylbenzenesulfonamide
• F3237-0551
• VU0606896-1
• Z2408372808
• AKOS002289929
• 898646-16-7

• Inchi： 1S/C14H23NO3S/c1-7-18-13-8-11(4)14(9-12(13)10(2)3)19(16,17)15(5)6/h8-10H,7H2,1-6H3
• InChI Key： UWSWIFUEJTXWLS-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC(C(C)C)=C(OCC)C=C1C

Computed Properties

• Exact Mass: 285.13986477g/mol
• Monoisotopic Mass: 285.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 401.9±55.0 °C(Predicted)
• pka: -4.56±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids